1-Hydroxypropyl 2-methylprop-2-enoate

• CAS No.: 93751-47-4
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 1-hydroxypropyl 2-methylprop-2-enoate
• InChI: InChI=1S/C7H12O3/c1-4-6(8)10-7(9)5(2)3/h6,8H,2,4H2,1,3H3
• InChI Key: NUIPOEWADWHGSP-UHFFFAOYSA-N
• Canonical SMILES: CCC(O)OC(=O)C(=C)C

Description

1-Hydroxypropyl 2-methylprop-2-enoate (CAS name: 1-hydroxypropyl 2-methylprop-2-enoate), commonly referred to as hydroxypropyl methacrylate (HPMA), is a methacrylic acid ester with a hydroxypropyl substituent. It exists as a mixture of isomers, primarily differing in the position of the hydroxyl group on the propyl chain (e.g., 2-hydroxypropyl vs. 1-hydroxypropyl isomers) . This compound is widely used in polymer chemistry, particularly in the synthesis of hydrophilic polymers, adhesives, and coatings due to its reactive methacrylate group and hydroxyl functionality, which enables crosslinking and enhanced solubility in polar solvents .

Preparation Methods

1-Hydroxypropyl 2-methylprop-2-enoate can be synthesized through several methods:

Addition Reaction: One common method involves the addition reaction of methacrylic acid with propylene oxide.

Reaction with Epichlorohydrin: Another method involves the reaction of methacrylic acid with epichlorohydrin in the presence of a catalyst.

Chemical Reactions Analysis

1-Hydroxypropyl 2-methylprop-2-enoate undergoes various chemical reactions, including:

Polymerization: This compound readily polymerizes, especially in the presence of initiators like peroxides or azo compounds.

Esterification: It can react with alcohols to form esters, which are useful in the production of resins and plastics.

Hydrolysis: Under acidic or basic conditions, 1-Hydroxypropyl 2-methylprop-2-enoate can hydrolyze to form methacrylic acid and propylene glycol.

Scientific Research Applications

1-Hydroxypropyl 2-methylprop-2-enoate has a wide range of applications in scientific research:

Chemistry: It is used as a monomer in the synthesis of various polymers and copolymers.

Biology: In biological research, this compound is used to create hydrogels for cell culture and tissue engineering.

Medicine: It is utilized in the development of drug delivery systems, particularly in the form of hydrogels that can release drugs in a controlled manner.

Industry: Industrial applications include its use as a reactive diluent and crosslinking agent in radiation curing systems.

Mechanism of Action

The mechanism of action of 1-Hydroxypropyl 2-methylprop-2-enoate primarily involves its ability to polymerize. The compound contains a methacrylate group, which can undergo free radical polymerization. This process involves the formation of a radical species that initiates the polymerization reaction, leading to the formation of long polymer chains. These polymers can then be crosslinked to form three-dimensional networks, which are useful in various applications .

Comparison with Similar Compounds

Methyl Methacrylate (MMA)

Structural Differences :

• 1-Hydroxypropyl 2-methylprop-2-enoate: Contains a hydroxypropyl ester group (–O–CH₂CH(OH)CH₃) attached to the methacrylate backbone.
• Methyl Methacrylate (MMA) : Features a simple methyl ester group (–O–CH₃) .

Hydroxyethyl Methacrylate (HEMA)

Structural Differences :

• HPMA : Propyl chain with hydroxyl group.
• HEMA : Ethyl chain with hydroxyl group (–O–CH₂CH₂OH).

Reactivity :

• HEMA’s hydroxyl group is more accessible for hydrogen bonding, enhancing water absorption. HPMA’s hydroxyl position (primary vs. secondary) influences its crosslinking efficiency .

Sodium 2-Methylprop-2-ene-1-sulphonate

Structural Differences :

• HPMA : Methacrylate ester with hydroxypropyl group.
• Sodium 2-Methylprop-2-ene-1-sulphonate : Sulfonate group (–SO₃⁻Na⁺) replaces the ester, attached to a propene backbone .

1-Chloro-2-methyl-2-propanol

Structural Differences :

• HPMA : Methacrylate ester with hydroxyl group.
• 1-Chloro-2-methyl-2-propanol: Chlorinated tertiary alcohol (Cl–C(CH₃)₂–OH) .